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Compound of Interest

Compound Name: L 152804

Cat. No.: B1673691 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of L-152804. Below

you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the

integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of L-152804?

A1: L-152804 powder should be stored desiccated at +4°C for short-term storage.[1][2][3] For

long-term storage, it is recommended to store the powder at -20°C, which can maintain its

stability for up to three years.[4][5]

Q2: What is the recommended solvent for dissolving L-152804?

A2: The recommended solvent for L-152804 is dimethyl sulfoxide (DMSO). It is soluble in

DMSO up to 100 mM (36.65 mg/mL) or even higher, with some suppliers indicating solubility up

to 125 mg/mL (341.11 mM).[1][2][4][5] L-152804 is considered insoluble in water.[4]

Q3: How should I prepare and store stock solutions of L-152804?

A3: It is crucial to prepare stock solutions with care to maintain the compound's integrity. Once

dissolved in DMSO, it is recommended to aliquot the solution into single-use vials to prevent

product inactivation from repeated freeze-thaw cycles.[4]
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Q4: What are the recommended storage conditions and stability for L-152804 stock solutions?

A4: For optimal stability, L-152804 stock solutions in DMSO should be stored at low

temperatures. Based on supplier recommendations, the following storage conditions are

advised:

-20°C: The solution is stable for up to 1 month.[4]

-80°C: The solution can be stored for up to 6 months.[4]

Some suppliers suggest that at -20°C, the solution can be stable for up to 1 year, and at -80°C,

for up to 2 years.[4] It is always best to refer to the batch-specific data on the Certificate of

Analysis provided by the supplier.

Troubleshooting Guide
Issue 1: My L-152804 precipitated out of the aqueous buffer after dilution from a DMSO stock.

Cause: L-152804 has low aqueous solubility. When a concentrated DMSO stock is diluted

into an aqueous buffer, the compound may crash out if its solubility limit is exceeded.

Solutions:

Decrease the final concentration: Try using a lower final concentration of L-152804 in your

assay.

Optimize DMSO concentration: While minimizing DMSO is often desired in cell-based

assays, a slightly higher final concentration (up to 0.5%) might be necessary to maintain

solubility. Always include a vehicle control with the same final DMSO concentration in your

experiment.

Use a co-solvent system: For in vivo studies, a formulation such as 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline has been suggested to achieve a concentration

of 4 mg/mL.[5] Sonication may be required to aid dissolution.[5]

Issue 2: I am concerned about the stability of my L-152804 stock solution over time.

Concern: You are unsure if your stored L-152804 stock solution is still active.
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Recommendation: While specific degradation kinetics for L-152804 are not readily available

in the literature, you can perform a qualitative stability assessment. A general workflow for

this is provided in the "Experimental Protocols" section. For critical experiments, it is always

recommended to use a freshly prepared stock solution or a solution that has been stored

under the recommended conditions for a limited time.

Data Presentation
Table 1: L-152804 Storage Conditions and Stability

Form
Storage
Temperature

Duration Recommendations

Solid (Powder) +4°C Short-term Desiccate[1][2][3]

-20°C Up to 3 years
Long-term storage[4]

[5]

In DMSO -20°C
Up to 1 month[4] (or

up to 1 year)

Aliquot to avoid

freeze-thaw cycles[4]

-80°C
Up to 6 months[4] (or

up to 2 years)

Aliquot to avoid

freeze-thaw cycles[4]

*Longer storage times are suggested by some suppliers, but it is advisable to confirm with

batch-specific data.

Table 2: L-152804 Solubility

Solvent Maximum Concentration

DMSO
100 mM (36.65 mg/mL)[2] or ≥ 125 mg/mL

(341.11 mM)[4]

Water < 0.1 mg/mL (insoluble)[4]

In vivo formulation
4 mg/mL (10.92 mM) in 10% DMSO + 40%

PEG300 + 5% Tween 80 + 45% Saline[5]
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Experimental Protocols
Protocol: General Workflow for Assessing Small Molecule Stability in Solution

This protocol provides a general method for researchers who wish to assess the stability of L-

152804 in their specific experimental conditions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage and Sampling

Analysis

Evaluation

Prepare a fresh, concentrated stock solution of L-152804 in DMSO.

Dilute the stock solution to the desired concentration in the solvent/buffer to be tested.

Store aliquots of the solution under various conditions (e.g., -20°C, 4°C, room temperature).

Withdraw samples at defined time points (e.g., 0, 24h, 48h, 1 week, 1 month).

Analyze the samples using a stability-indicating method, such as HPLC-UV.

Compare the peak area of L-152804 in the stored samples to the time-zero sample.

Quantify the percentage of L-152804 remaining.

Identify any new peaks that may correspond to degradation products.

Click to download full resolution via product page

Caption: Workflow for assessing the stability of L-152804 in solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1673691?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Logical Relationships
L-152804 is a potent and selective antagonist of the Neuropeptide Y (NPY) Y5 receptor.[6][7]

Its mechanism of action involves blocking the signaling pathway initiated by the binding of NPY

to the Y5 receptor, which is implicated in the regulation of food intake and energy expenditure.
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Caption: Antagonistic action of L-152804 on the NPY Y5 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673691#l-152804-stability-in-solution-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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